Cas no 61152-61-2 (2,3-Butanediol, 1-(4-hydroxy-3-methoxyphenyl)-)

• Product Name: 2,3-Butanediol, 1-(4-hydroxy-3-methoxyphenyl)-
• CAS No: 61152-61-2
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 490407
• PubChem ID: 71398900
• Update Time: 2025-04-19

2,3-Butanediol, 1-(4-hydroxy-3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,3-Butanediol, 1-(4-hydroxy-3-methoxyphenyl)-
• 1-(4-hydroxy-3-methoxyphenyl)butane-2,3-diol
• DTXSID40820289
• 61152-61-2

• Inchi： 1S/C11H16O4/c1-7(12)10(14)5-8-3-4-9(13)11(6-8)15-2/h3-4,6-7,10,12-14H,5H2,1-2H3
• InChI Key： ZHTJWNGPKPVODR-UHFFFAOYSA-N
• SMILES： OC(C(C)O)CC1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 212.10488
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• PSA: 69.92